Cas no 1104643-34-6 (Tert-butyl 2-(pyrazin-2-yl)propanoate)

Tert-butyl 2-(pyrazin-2-yl)propanoate structure
1104643-34-6 structure
Product Name:Tert-butyl 2-(pyrazin-2-yl)propanoate
CAS No:1104643-34-6
MF:C11H16N2O2
MW:208.256942749023
CID:2127637
Update Time:2023-08-04

Tert-butyl 2-(pyrazin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(pyrazin-2-yl)propanoate
    • KSYCMLWDBIPVEH-UHFFFAOYSA-N
    • tert-butyl 2-pyrazin-2-ylpropanoate
    • Tert-butyl 2-(pyrazin-2-yl)propanoate
    • Inchi: 1S/C11H16N2O2/c1-8(9-7-12-5-6-13-9)10(14)15-11(2,3)4/h5-8H,1-4H3
    • InChI Key: KSYCMLWDBIPVEH-UHFFFAOYSA-N
    • SMILES: O(C(C(C)C1C=NC=CN=1)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Topological Polar Surface Area: 52.1
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